Cas no 89514-93-2 (1-Propanamine, 3-[(6-chloro-3-pyridazinyl)oxy]-)

1-Propanamine, 3-[(6-chloro-3-pyridazinyl)oxy]- structure
89514-93-2 structure
Product Name:1-Propanamine, 3-[(6-chloro-3-pyridazinyl)oxy]-
CAS No:89514-93-2
MF:C7H10ClN3O
MW:187.626800060272
CID:598123
PubChem ID:23313459
Update Time:2025-04-19

1-Propanamine, 3-[(6-chloro-3-pyridazinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine, 3-[(6-chloro-3-pyridazinyl)oxy]-
    • 3-(6-chloropyridazin-3-yl)oxypropan-1-amine
    • SCHEMBL10894021
    • AKOS011632446
    • 89514-93-2
    • DTXSID10632775
    • 3-[(6-CHLOROPYRIDAZIN-3-YL)OXY]PROPAN-1-AMINE
    • Inchi: 1S/C7H10ClN3O/c8-6-2-3-7(11-10-6)12-5-1-4-9/h2-3H,1,4-5,9H2
    • InChI Key: BWTHGVHMUKXGPN-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(N=N1)OCCCN

Computed Properties

  • Exact Mass: 187.0512396g/mol
  • Monoisotopic Mass: 187.0512396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 61Ų
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